Cas no 7456-84-0 (1,4-Dioxane-2,6-diol)

• Product Name: 1,4-Dioxane-2,6-diol
• CAS No: 7456-84-0
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 2800912
• PubChem ID: 15582223
• Update Time: 2025-04-21

1,4-Dioxane-2,6-diol Chemical and Physical Properties

Names and Identifiers

• 7456-84-0
• DTXSID20574879
• 1,4-Dioxane-2,6-diol
• SCHEMBL3078583
• DTXCID90525651

• Inchi： 1S/C4H8O4/c5-3-1-7-2-4(6)8-3/h3-6H,1-2H2
• InChI Key： JEGYEELCLMHWPH-UHFFFAOYSA-N
• SMILES： O1C(COCC1O)O

Computed Properties

• Exact Mass: 120.04225873Da
• Monoisotopic Mass: 120.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.9Ų